Cas no 852140-61-5 (1-4-(difluoromethoxy)phenyl-3-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylthiourea)

• Product Name: 1-4-(difluoromethoxy)phenyl-3-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylthiourea
• CAS No: 852140-61-5
• MF: C₂₁H₂₁F₂N₃OS
• MW: 401.472750425339
• CID: 6418654
• PubChem ID: 3255110
• Update Time: 2023-12-27

1-4-(difluoromethoxy)phenyl-3-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-4-(difluoromethoxy)phenyl-3-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylthiourea
• AKOS001835615
• 1-[4-(difluoromethoxy)phenyl]-3-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]thiourea
• 1-[4-(difluoromethoxy)phenyl]-3-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)thiourea
• 1-(4-(difluoromethoxy)phenyl)-3-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)thiourea
• F0651-0530
• 852140-61-5
• Thiourea, N-[4-(difluoromethoxy)phenyl]-N'-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-

• Inchi： 1S/C21H21F2N3OS/c22-20(23)27-15-8-6-14(7-9-15)25-21(28)24-12-13-5-10-19-17(11-13)16-3-1-2-4-18(16)26-19/h5-11,20,26H,1-4,12H2,(H2,24,25,28)
• InChI Key： PONFQVRGIZDKPP-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC(F)F)C=C1)C(NCC1C=CC2NC3=C(C=2C=1)CCCC3)=S

Computed Properties

• Exact Mass: 401.13733980g/mol
• Monoisotopic Mass: 401.13733980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 564.7±60.0 °C(Predicted)
• pka: 12.26±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles